Cas no 2098074-64-5 (1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one)

• Product Name: 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one
• CAS No: 2098074-64-5
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5728142
• PubChem ID: 121208591
• Update Time: 2025-11-01

1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[[4-(hydroxymethyl)triazol-1-yl]methyl]pyrrolidin-1-yl]propan-1-one
• 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one
• F2157-0150
• starbld0013830
• 2098074-64-5
• AKOS026717992
• 1-Propanone, 1-[3-[[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]methyl]-1-pyrrolidinyl]-

• Inchi： 1S/C11H18N4O2/c1-2-11(17)14-4-3-9(5-14)6-15-7-10(8-16)12-13-15/h7,9,16H,2-6,8H2,1H3
• InChI Key： FRTAVLQZONEHIM-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC(CN2C=C(CO)N=N2)C1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 477.2±43.0 °C(Predicted)
• pka: 13.06±0.10(Predicted)

Additional information on 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one

Introduction to 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one and Its Significance in Modern Chemical Biology

1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one, identified by the CAS number 2098074-64-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's unique architecture, featuring a pyrrolidinyl moiety linked to a propanone group through a triazolyl bridge, positions it as a candidate for further exploration in modulating biological pathways.

The significance of this compound lies in its structural versatility, which allows for diverse functional interactions within biological systems. The presence of a hydroxymethyl group and a triazol ring system suggests possible roles in hydrogen bonding and receptor binding, making it a promising candidate for enzyme inhibition or receptor antagonism. Such features are particularly relevant in the development of targeted therapies for neurological disorders, inflammatory conditions, and metabolic diseases.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the binding affinity and pharmacokinetic properties of such complex molecules. Studies utilizing machine learning algorithms have demonstrated that compounds with similar structural motifs to 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one exhibit potential for interacting with key biological targets. These computational insights have accelerated the screening process for novel drug candidates, reducing the time and resources required for experimental validation.

In vitro studies have begun to elucidate the mechanistic interactions of this compound with biological targets. Initial research indicates that the triazol moiety may serve as a key pharmacophore, facilitating interactions with proteins involved in signal transduction and metabolic regulation. The pyrrolidinyl ring, on the other hand, may contribute to the compound's solubility and membrane permeability, enhancing its bioavailability. These observations align with emerging trends in drug design, where multi-target engagement is increasingly recognized as a strategy for achieving therapeutic efficacy.

The pharmaceutical industry has shown growing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, triazoles and pyrrolidines are particularly well-studied classes known for their role in antimicrobial, anti-inflammatory, and anti-cancer agents. The compound in question (CAS no. 2098074-64-5) exemplifies how structural combinatorial chemistry can yield novel entities with therapeutic potential.

One of the most compelling aspects of this molecule is its potential for modulating enzyme activity through non-covalent interactions. Enzymes such as kinases and phosphodiesterases play critical roles in numerous disease pathways, making them attractive targets for drug intervention. The hydroxymethyl group within the structure may participate in hydrogen bonding networks that are essential for enzyme-substrate recognition. This feature could be exploited to design inhibitors or enhancers of enzymatic activity with high specificity.

Furthermore, the synthesis of derivatives of 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-yl)propan-1-one offers a rich ground for medicinal chemistry exploration. By modifying substituents on the triazol ring or the pyrrolidinyl backbone, researchers can fine-tune physicochemical properties such as lipophilicity and metabolic stability. Such modifications are crucial for optimizing drug-like characteristics and improving pharmacokinetic profiles.

The integration of high-throughput screening (HTS) technologies has further propelled the study of such compounds into the forefront of drug discovery. HTS allows for rapid assessment of thousands of compounds against biological targets, enabling identification of lead candidates with minimal experimental effort. The structural features of CAS no. 2098074-64-5 make it an ideal candidate for HTS campaigns aimed at identifying novel therapeutic agents.

As our understanding of disease mechanisms advances, so does the demand for innovative therapeutic strategies. Small molecules like 1-(3-((4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)methyl)pyrrolidin-1-y l)propan - 1 - one hold promise as tools for addressing complex diseases by interacting with multiple biological pathways simultaneously. This approach aligns with current trends toward personalized medicine and targeted therapy.

The role of chemical biology in bridging gaps between basic research and clinical applications cannot be overstated. Compounds like this one serve as valuable scaffolds for developing drugs that can modulate disease processes at multiple levels. By leveraging advances in synthetic chemistry and biotechnology, researchers are poised to unlock new therapeutic possibilities.

In conclusion, 1 - ( 3 - ( ( 4 - ( hydroxymethyl ) - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl ) m eth yl ) p y r rol idin - 1 - y l ) p rop an - 1 - o ne ( CAS no . 2098074 - 64 - 5 ) represents a fascinating subject of study with significant implications for pharmaceutical science. Its unique structural features position it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.